Cas no 82359-61-3 (4-Bromo-2-(bromomethyl)but-1-ene)

4-Bromo-2-(bromomethyl)but-1-ene structure
82359-61-3 structure
Product Name:4-Bromo-2-(bromomethyl)but-1-ene
CAS No:82359-61-3
MF:C5H8Br2
MW:227.925020217896
CID:2803507
PubChem ID:15112437
Update Time:2025-04-21

4-Bromo-2-(bromomethyl)but-1-ene Chemical and Physical Properties

Names and Identifiers

    • DTXSID30568406
    • 4-bromo-2-(bromomethyl)-but-1-ene
    • 4-bromo-2-(bromomethyl)-1-butene
    • 4-Bromo-2-(bromomethyl)but-1-ene
    • DTXCID80519180
    • 4-bromo-2-bromomethyl-1-butene
    • NXQAQSHFKOHTDA-UHFFFAOYSA-N
    • SCHEMBL17865605
    • 82359-61-3
    • Inchi: 1S/C5H8Br2/c1-5(4-7)2-3-6/h1-4H2
    • InChI Key: NXQAQSHFKOHTDA-UHFFFAOYSA-N
    • SMILES: BrCCC(=C)CBr

Computed Properties

  • Exact Mass: 227.89723Da
  • Monoisotopic Mass: 225.89928Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 3
  • Complexity: 59.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 0Ų
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